Cas no 526-64-7 (Trachelanthamidine)

Trachelanthamidine structure

Product Name:Trachelanthamidine

CAS No:526-64-7

Molecular Formula:C₈H₁₅NO

Molecular Weight:141.2108

CID:370204

PubChem ID:188288

Trachelanthamidine Properties

Names and Identifiers

- 1H-Pyrrolizine-1-methanol,hexahydro-, (1R,7aS)-
- Trachelanthamidine
- (-)-trachelantamidine
- (1R,7aS)-Hexahydro-1H-pyrrolizin-1-ylmethanol
- 1H-Pyrrolizine-1-methanol, hexahydro-, (1R-cis)-
- 1H-Pyrrolizine-1-methanol, hexahydro-, (1R,7aS)-
- UNII-G32020EJYI
- [(1R,8S)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methanol
- SCHEMBL9540610
- 2,3,5,6,7,7A.ALPHA.-HEXAHYDRO-1H-PYRROLIZINE-1.ALPHA.-METHANOL
- [(1R,7aS)-hexahydro-1H-pyrrolizin-1-yl]methanol
- Trachelanthamidine, (-)-
- 526-64-7
- AKOS040734789
- ((1R,7AS)-hexahydro-1H-pyrrolizin-1-yl)methanol
- FS-6707
- Tracheoanthamidine
- AC1L4MIL
- DTXSID201318955
- SureCN9540610
- CHEBI:32249
- (-)-Trachelanthamidine
- AC1Q77TU
- Q27114838
- G32020EJYI
- +Expand
- InChIKey： LOFDEIYZIAVXHE-YUMQZZPRSA-N
- Inchi： InChI=1S/C8H15NO/c10-6-7-3-5-9-4-1-2-8(7)9/h7-8,10H,1-6H2/t7-,8-/m0/s1
- SMILES： C1CC2C(CCN2C1)CO

Computed Properties

Exact Mass: 141.115364g/mol
Surface Charge: 0
XLogP3: 0.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 141.115364g/mol
Monoisotopic Mass: 141.115364g/mol
Topological Polar Surface Area: 23.5Å²
Heavy Atom Count: 10
Complexity: 126
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 0.40090
PSA: 23.47
Refractive Index: 1.539
Boiling Point: 201.6°Cat760mmHg
Flash Point: 81.1°C
Color/Form: Oil
Density: 1.09

Trachelanthamidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	T704000-10mg	Trachelanthamidine	526-64-7		10mg	$11957.00	2023-05-17

Trachelanthamidine Related Literature

1. Synthesis of optically active (–)-trachelanthamidine from L-prolinol

Hiroyuki Ishibashi,Hiromi Ozeki,Masazumi Ikeda J. Chem. Soc. Chem. Commun. 1986 654
2. Recent advances in the synthesis of naturally occurring pyrrolidines, pyrrolizidines and indolizidine alkaloids using proline as a unique chiral synthon

Chinmay Bhat,Santosh G. Tilve RSC Adv. 2014 4 5405
3. A biogenetically patterned synthesis of the pyrrolizidine alkaloid trachelanthamidine

David J. Robins J. Chem. Soc. Chem. Commun. 1982 1289
4. Evidence for different 1-hydroxymethylpyrrolizidines as intermediates in the biosynthesis of retronecine and rosmarinecine

Ellen K. Kunec,David J. Robins J. Chem. Soc. Chem. Commun. 1986 250
5. Pyrrolizidine alkaloids: occurrence, biology, and chemical synthesis

Jeremy Robertson,Kiri Stevens Nat. Prod. Rep. 2017 34 62
6. Pyrrolizidine alkaloid biosynthesis. Synthesis of 3H-labelled trachelanthamidine and isoretronecanol and their incorporation into three pyrrolizidine bases (necines)

Ellen K. Kunec,David J. Robins J. Chem. Soc. Perkin Trans. 1 1989 1437
7. Pyrrolizidine alkaloids

Jeremy Robertson,Kiri Stevens Nat. Prod. Rep. 2014 31 1721
8. Pyrrolizidine alkaloids

Jeremy Robertson,Kiri Stevens Nat. Prod. Rep. 2014 31 1721
9. Biosynthesis of pyrrolizidine alkaloids

David J. Robins Chem. Soc. Rev. 1989 18 375
10. Biosynthesis of riddelliine: incorporation of [3,5-14C]trachelanthamidine and [5-3H]isoretronecanol into the retronecine moiety of the alkaloid

Jatinder Rana,Edward Leete J. Chem. Soc. Chem. Commun. 1985 1742

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